Cas no 70355-31-6 (2-(4-chlorophenyl)-6-methoxychromen-4-one)

• Product Name: 2-(4-chlorophenyl)-6-methoxychromen-4-one
• CAS No: 70355-31-6
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• CID: 5554855
• PubChem ID: 877751
• Update Time: 2025-06-08

2-(4-chlorophenyl)-6-methoxychromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-6-methoxychromen-4-one
• 2-(4-chlorophenyl)-6-methoxy-4H-chromen-4-one

• Inchi： 1S/C16H11ClO3/c1-19-12-6-7-15-13(8-12)14(18)9-16(20-15)10-2-4-11(17)5-3-10/h2-9H,1H3
• InChI Key： JSCNJKRRRFYSOE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)OC2=CC=C(OC)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 286.0396719g/mol
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids

Additional information on 2-(4-chlorophenyl)-6-methoxychromen-4-one

2-(4-Chlorophenyl)-6-Methoxychromen-4-One (CAS No. 70355-31-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-(4-Chlorophenyl)-6-methoxychromen-4-one (CAS No. 70355-31-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the chromenone class, which is characterized by a benzopyran-4-one core. The presence of a 4-chlorophenyl substituent and a 6-methoxy group imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The molecular formula of 2-(4-chlorophenyl)-6-methoxychromen-4-one is C₁₆H₁₁ClO₃, with a molecular weight of approximately 292.71 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its structural stability and solubility characteristics make it suitable for use in various experimental setups, including in vitro assays and in vivo studies.

In recent years, extensive research has been conducted to explore the biological activities of 2-(4-chlorophenyl)-6-methoxychromen-4-one. One of the key areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are crucial processes in cancer therapy.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the antiproliferative activity of 2-(4-chlorophenyl)-6-methoxychromen-4-one against human breast cancer cells (MCF-7). The results demonstrated that the compound effectively inhibited cell growth by inducing G2/M phase cell cycle arrest and promoting caspase-dependent apoptosis. These findings suggest that 2-(4-chlorophenyl)-6-methoxychromen-4-one could be a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 2-(4-chlorophenyl)-6-methoxychromen-4-one has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation.

A study published in the European Journal of Pharmacology in 2020 evaluated the anti-inflammatory activity of 2-(4-chlorophenyl)-6-methoxychromen-4-one using both in vitro and in vivo models. The results indicated that the compound significantly reduced inflammation markers in lipopolysaccharide (LPS)-stimulated macrophages and attenuated paw edema in a carrageenan-induced inflammation model in rats. These findings highlight the potential of 2-(4-chlorophenyl)-6-methoxychromen-4-one as an anti-inflammatory agent for therapeutic applications.

In addition to its pharmacological properties, the synthetic accessibility of 2-(4-chlorophenyl)-6-methoxychromen-4-one has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been reported, including those involving Claisen condensation reactions followed by cyclization steps. These methods provide efficient pathways for synthesizing the compound with high yields and purity, making it feasible for further preclinical and clinical evaluations.

The safety profile of 2-(4-chlorophenyl)-6-methoxychromen-4-one is another important aspect that has been investigated. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential use as a therapeutic agent in clinical settings.

In conclusion, 2-(4-chlorophenyl)-6-methoxychromen-4-one (CAS No. 70355-31-6) is a promising compound with diverse biological activities, including anticancer and anti-inflammatory properties. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use as a potential drug candidate.